Cas no 1806833-16-8 (5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol)

• Product Name: 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol
• CAS No: 1806833-16-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853695
• Update Time: 2025-06-08

5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol

• Inchi： 1S/C7H7F3N2O/c8-6-4(2-13)12-1-3(11)5(6)7(9)10/h1,7,13H,2,11H2
• InChI Key： ISOPRZSZVGAPFF-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol

Professional Introduction to 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1806833-16-8)

5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806833-16-8, belongs to a class of heterocyclic molecules that exhibit remarkable potential in medicinal chemistry. The structural features of this compound, particularly the presence of multiple fluorine atoms and an amino group, make it a versatile building block for the synthesis of novel bioactive molecules.

The< strong>5-amino moiety in the molecular structure of 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol plays a crucial role in its biological activity. The amino group is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors. This feature makes the compound an attractive candidate for further exploration in drug discovery pipelines. Additionally, the< strong>4-(difluoromethyl) substituent enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in determining its pharmacokinetic properties.

The< strong>3-fluoropyridine core of this compound is another key structural element that contributes to its unique chemical and biological properties. Fluorinated pyridines are widely recognized for their ability to improve drug efficacy and selectivity. The fluorine atoms at the 3-position not only enhance the electron-withdrawing effect but also increase the binding affinity to biological targets. This makes 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol a promising scaffold for developing new therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable pharmacological properties. The< strong>2-methanol group in this molecule serves as a hydroxylating agent, which can be further modified to introduce additional functional groups. This flexibility allows chemists to tailor the compound's properties for specific applications, such as targeted drug delivery or enhanced bioavailability.

One of the most compelling aspects of 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol is its potential in oncology research. Fluorinated pyridines have been extensively studied for their antitumor properties, and this compound shows promise as a precursor for developing novel anticancer agents. Recent studies have demonstrated that derivatives of this molecule can inhibit key enzymes involved in cancer cell proliferation and survival. The< strong>difluoromethyl group, in particular, has been shown to enhance the potency and selectivity of these inhibitors.

The synthesis of 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of a fluorinated pyridine intermediate, which is then functionalized with an amino group and a difluoromethyl side chain. The final step involves introducing the< strong>2-methanol group, which requires precise control to avoid unwanted side reactions.

The< strong>CAS number 1806833-16-8 provides a unique identifier for this compound, ensuring accurate documentation and tracking throughout its lifecycle. This standardized system is essential for regulatory compliance and facilitates seamless communication among researchers, manufacturers, and regulatory agencies. The CAS registry number also aids in database searches and literature reviews, making it easier for scientists to access relevant information about this compound.

In conclusion, 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol is a multifaceted chemical entity with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further research and development in drug discovery. As our understanding of fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.